molecular formula C17H16N4OS B3018916 1-{[(3,5-Dimethyl-4-isoxazolyl)methyl]thio}-4-methyl[1,2,4]triazolo[4,3-a]quinoline CAS No. 690271-54-6

1-{[(3,5-Dimethyl-4-isoxazolyl)methyl]thio}-4-methyl[1,2,4]triazolo[4,3-a]quinoline

Cat. No. B3018916
CAS RN: 690271-54-6
M. Wt: 324.4
InChI Key: WNFQYRXNNZMGCV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

“1-{[(3,5-Dimethyl-4-isoxazolyl)methyl]thio}-4-methyl[1,2,4]triazolo[4,3-a]quinoline” is a chemical compound with the linear formula C17H16N4OS . It has a molecular weight of 324.407 . This compound is provided by Sigma-Aldrich to early discovery researchers as part of a collection of rare and unique chemicals .


Molecular Structure Analysis

The molecular structure of this compound consists of a triazole ring, which is a five-membered aromatic azole chain containing two carbon and three nitrogen atoms . It also contains a dimethyl-isoxazolyl group and a methyl-triazoloquinoline group .


Physical And Chemical Properties Analysis

This compound is a solid under normal conditions . Its empirical formula is C17H16N4OS and it has a molecular weight of 324.407 .

Scientific Research Applications

Photochromic Materials and Optical Switches

1-{[(3,5-Dimethyl-4-isoxazolyl)methyl]thio}-4-methyl[1,2,4]triazolo[4,3-a]quinoline: exhibits photochromic behavior. When exposed to UV light (297 nm), it undergoes a color change from colorless to pink. The absorption maxima occur at 522 nm in hexane. The photochromic reaction kinetics reveal that the cyclization processes belong to zeroth-order reactions, while the cycloreversion process follows first-order kinetics . Researchers explore its potential as a component in optical switches and data storage devices.

Metal-Free Synthetic Routes to Isoxazoles

Beyond its specific applications, the synthesis of isoxazoles, including this compound, is an active area of research. Isoxazoles are commonly found in commercially available drugs. Researchers explore eco-friendly synthetic strategies to access these valuable heterocyclic moieties .

Safety and Hazards

Sigma-Aldrich provides this product as-is and makes no representation or warranty whatsoever with respect to this product . The safety information indicates that it may be harmful if swallowed (H302) and it is classified as Acute Tox. 4 Oral .

properties

IUPAC Name

3,5-dimethyl-4-[(4-methyl-[1,2,4]triazolo[4,3-a]quinolin-1-yl)sulfanylmethyl]-1,2-oxazole
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H16N4OS/c1-10-8-13-6-4-5-7-15(13)21-16(10)18-19-17(21)23-9-14-11(2)20-22-12(14)3/h4-8H,9H2,1-3H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

WNFQYRXNNZMGCV-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC2=CC=CC=C2N3C1=NN=C3SCC4=C(ON=C4C)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H16N4OS
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

324.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-{[(3,5-Dimethyl-4-isoxazolyl)methyl]thio}-4-methyl[1,2,4]triazolo[4,3-a]quinoline

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